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Compound of Interest

1-(2,2-dibromoethenyl)-4-
Compound Name:
methoxybenzene

Cat. No.: B1353493

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 1-(2,2-
dibromoethenyl)-4-methoxybenzene, including its nomenclature, physicochemical properties,
a detailed experimental protocol for its synthesis, and a logical workflow for its characterization.

Chemical Identity and Nomenclature

The compound with the structure 1-(2,2-dibromoethenyl)-4-methoxybenzene is
systematically named according to IUPAC nomenclature. It is also known by a variety of
synonyms in commercial and academic literature.

IUPAC Name: 1-(2,2-dibromoethenyl)-4-methoxybenzene[1]
Synonyms:

e 1-(2,2-dibromovinyl)-4-methoxybenzene[1]

e Benzene, 1-(2,2-dibromoethenyl)-4-methoxy-[1]

e 1,1-Dibromo-2-(4-methoxyphenyl)-1-ethene[1]

e 1-(4-methoxyphenyl)-2,2-dibromoethylene[1]
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e p-(2,2-Dibromovinyl)anisole

« CAS RN: 60512-57-4[1]

Physicochemical and Spectroscopic Data

A summary of the key computed and experimental data for 1-(2,2-dibromoethenyl)-4-
methoxybenzene is presented in the table below. This data is essential for its identification,
purification, and handling.

Property Value Source
Molecular Formula CoHsBr20 [1]
Molecular Weight 291.97 g/mol [1]
Exact Mass 291.89214 Da [1]
XLogP3 4.3 [1]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

C)c;untg p ! s
Rotatable Bond Count 2 [1]

N Sealed in dry, Store in
Storage Condition )
refrigerator (2 to 8°C)

Experimental Protocol: Synthesis via Corey-Fuchs
Reaction

The synthesis of 1-(2,2-dibromoethenyl)-4-methoxybenzene is effectively achieved from 4-
methoxybenzaldehyde through the Corey-Fuchs reaction. This two-step process first converts
the aldehyde to a gem-dibromoalkene, which is the target compound.

Reaction Scheme:

Materials and Reagents:
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e 4-Methoxybenzaldehyde

o Carbon tetrabromide (CBra)

o Triphenylphosphine (PPhs)

o Dichloromethane (CH2Cl2), anhydrous

e n-Hexane

Silica gel for column chromatography
Detailed Procedure:
e Preparation of the Ylide (in situ):

o To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet, add triphenylphosphine (2.0 equivalents) and
anhydrous dichloromethane under a nitrogen atmosphere.

o Cool the flask to 0 °C in an ice bath.

o Dissolve carbon tetrabromide (1.0 equivalent) in anhydrous dichloromethane and add it
dropwise to the stirred triphenylphosphine solution. The solution will typically turn dark red
or brown, indicating the formation of the phosphorus ylide.

e Reaction with Aldehyde:
o Dissolve 4-methoxybenzaldehyde (1.0 equivalent) in anhydrous dichloromethane.
o Add the aldehyde solution dropwise to the ylide mixture at 0 °C.

o Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.
The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up and Purification:

o Once the reaction is complete, quench the reaction by adding water.
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o Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 50
mL).

o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

o Filter the mixture and concentrate the solvent under reduced pressure using a rotary
evaporator.

o The crude product will contain the desired 1-(2,2-dibromoethenyl)-4-methoxybenzene
and triphenylphosphine oxide as a major byproduct.

o Purify the crude product by flash column chromatography on silica gel, typically using a
gradient of ethyl acetate in n-hexane as the eluent.

o Combine the fractions containing the pure product and remove the solvent under reduced
pressure to yield 1-(2,2-dibromoethenyl)-4-methoxybenzene as a solid or oil.

Compound Characterization Workflow

The following diagram illustrates a standard workflow for the structural confirmation and purity
assessment of the synthesized 1-(2,2-dibromoethenyl)-4-methoxybenzene.
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Caption: Workflow for Synthesis and Characterization.

This guide provides foundational information for professionals working with 1-(2,2-
dibromoethenyl)-4-methoxybenzene. For further applications, consulting peer-reviewed
literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1-(2,2-Dibromovinyl)-4-methoxybenzene | C9H8Br20 | CID 10859278 - PubChem
[pubchem.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1353493?utm_src=pdf-body-img
https://www.benchchem.com/product/b1353493?utm_src=pdf-body
https://www.benchchem.com/product/b1353493?utm_src=pdf-body
https://www.benchchem.com/product/b1353493?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2_2-Dibromovinyl_-4-methoxybenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2_2-Dibromovinyl_-4-methoxybenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-Depth Technical Guide to 1-(2,2-
dibromoethenyl)-4-methoxybenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1353493#1-2-2-dibromoethenyl-4-methoxybenzene-
iupac-name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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